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Compound of Interest

Compound Name: Cyanine5 NHS ester bromide

Cat. No.: B8019305

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties of Cyanine5 N-hydroxysuccinimide (NHS) ester bromide, a widely utilized
fluorescent dye in biological research and drug development. This document details its
physicochemical characteristics, provides established experimental protocols for its use in
labeling biomolecules, and presents key information in a structured format for ease of
reference.

Core Chemical Properties

Cyanine5 (Cy5) NHS ester is an amine-reactive fluorescent dye belonging to the cyanine
family. It is renowned for its bright fluorescence in the far-red region of the spectrum, which
minimizes autofluorescence from biological samples.[1][2] The NHS ester functional group
allows for the straightforward covalent labeling of primary amines on biomolecules such as
proteins, peptides, and amine-modified oligonucleotides.[3][4][5][6]

Physicochemical Data

The fundamental chemical and physical properties of Cyanine5 NHS ester bromide are
summarized in the table below. It is important to note that various forms of Cy5 NHS ester exist
with different counter-ions (e.g., chloride, iodide), which may slightly alter the molecular weight.
The data presented here pertains to the bromide salt.
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Property Value Reference
Molecular Formula C36H42BrNsOa4 [71[81I9]
Molecular Weight 660.64 g/mol [819]
Excitation Maximum (Aex) ~646 - 651 nm [11[4115]
Emission Maximum (Aem) ~662 - 670 nm [11[4115]
Molar Extinction Coefficient (g) ~250,000 cm~—tM—1 [1][4][10][11]
Fluorescence Quantum Yield 02 AI0NLA]
(®)

Appearance Dark blue solid [12][13]

Solubility and Stability

Proper handling and storage are crucial for maintaining the reactivity and fluorescence of Cy5

NHS ester.
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Parameter Recommendation Reference

Soluble in organic solvents
such as Dimethylformamide
(DMF) and Dimethyl sulfoxide
(DMSO).[1][4][11][14][15]

Poorly soluble in aqueous

Solubility

solutions.[6]

Store desiccated and
protected from light at -20°C.
[1][4][11][13][16] Stock
solutions in anhydrous DMSO
or DMF can be stored at -20°C
for 1-2 months.[6][17]

Storage

The reaction with primary
amines is pH-dependent, with
an optimal range of 8.3-9.3.[6]
[16][17] The dye itself is stable
over a pH range of 4-10.[18]
[19]

pH Sensitivity

NHS esters are susceptible to
hydrolysis in aqueous

Stability environments, a process that is
accelerated at higher pH.[6]
[17] It is sensitive to oxygen.

[15]

Experimental Protocols

The following sections provide detailed methodologies for common labeling procedures using
Cy5 NHS ester.

Protein Labeling Protocol

This protocol is a general guideline for labeling proteins, such as antibodies, with Cy5 NHS
ester. Optimization may be required for specific proteins.
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Materials:

Protein to be labeled (in an amine-free buffer like PBS)

Cyanine5 NHS ester bromide

Anhydrous DMSO or DMF

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.3-8.5[17][20]

Purification column (e.g., Sephadex G-25)[18]

Procedure:

Prepare Protein Solution: Dissolve the protein in the labeling buffer at a concentration of 2-10
mg/mL.[19] Buffers containing primary amines (e.g., Tris) must be avoided.[16]

Prepare Dye Stock Solution: Immediately before use, warm the vial of Cy5 NHS ester to
room temperature. Prepare a 10-20 mg/mL stock solution in anhydrous DMSO or DMF.[16]

Calculate Molar Excess: A molar excess of 8-10 fold of dye to protein is a common starting
point for mono-labeling.[17][20] The optimal ratio may need to be determined empirically.[18]
[19]

Labeling Reaction: Add the calculated volume of the dye stock solution to the protein solution
while gently vortexing.

Incubation: Incubate the reaction mixture for 1-4 hours at room temperature, or overnight at
4°C, protected from light.[17]

Purification: Separate the labeled protein from the unreacted dye using a gel filtration column
or dialysis.[17][18]
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Protein Labeling Workflow
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Add Dye to Protein Solution

'

Incubate (1-4h RT or O/N 4°C)
Protect from Light

Purifiation

Separate Labeled Protein
(Gel Filtration/Dialysis)

Purified Cy5-Labeled Protein
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Caption: Workflow for labeling proteins with Cy5 NHS ester.

Oligonucleotide Labeling Protocol

This protocol outlines the labeling of amine-modified oligonucleotides.
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Materials:

Amine-modified oligonucleotide

Cyanine5 NHS ester bromide

Anhydrous DMSO or DMF

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.5-9.3[16]

Nuclease-free water

Purification reagents (e.g., for HPLC or ethanol precipitation)[16]

Procedure:

Prepare Oligonucleotide Solution: Dissolve the lyophilized amino-modified oligonucleotide in
the labeling buffer to a final concentration of 0.3-0.8 mM.[16]

o Prepare Dye Stock Solution: Just before use, prepare a 10-20 mg/mL stock solution of Cy5
NHS ester in anhydrous DMSO or DMF.[16]

o Labeling Reaction: Add the dye stock solution to the oligonucleotide solution.

e Incubation: Incubate the reaction at room temperature for 1-3 hours, or overnight, protected
from light.[16]

 Purification: Purify the labeled oligonucleotide from excess dye using methods such as
ethanol precipitation or reverse-phase HPLC.[16][21] For HPLC, monitor absorbance at 260
nm (oligonucleotide) and ~650 nm (Cy5).[16]
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Oligonucleotide Labeling Workflow
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Caption: Workflow for labeling oligonucleotides with Cy5 NHS ester.

Reaction Mechanism
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The labeling reaction proceeds via a nucleophilic attack of the primary amine on the
succinimidyl ester of the Cy5 molecule. This results in the formation of a stable amide bond and
the release of N-hydroxysuccinimide (NHS).[16]

Cy5 NHS Ester Reaction with Primary Amine
Cy5-NHS Ester Biomolecule-NH:
O=C-O-N(...) R-NH2

Cy5-Biomolecule Conjugate
Cy5-C(=0)-NH-R

N-hydroxysuccinimide
NHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Cyanine5 NHS Ester Bromide: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8019305#cyanine5-nhs-ester-bromide-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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